Cas no 2138811-85-3 ((Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide)

• Product Name: (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide
• CAS No: 2138811-85-3
• MF: C₆H₅F₃N₂OS
• MW: 210.176910161972
• CID: 4641370
• Update Time: 2025-05-23

(Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N''-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide
• (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide

• Inchi： 1S/C6H5F3N2OS/c7-6(8,9)4-2-1-3(13-4)5(10)11-12/h1-2,12H,(H2,10,11)
• InChI Key： RJSQUQPTBZJLKD-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)SC(C(F)(F)F)=CC=1

Additional information on (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide

Comprehensive Overview of (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide (CAS No. 2138811-85-3)

The compound (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide (CAS No. 2138811-85-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring substituted with a trifluoromethyl group and a hydroxycarboximidamide moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for trifluoromethylated compounds, which are known for their enhanced metabolic stability and lipophilicity.

In recent years, the search for novel heterocyclic compounds has intensified, driven by their versatility in drug discovery. The (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide stands out due to its Z-configuration, which can influence its binding affinity to biological targets. This characteristic aligns with current trends in precision medicine, where molecular geometry plays a critical role in drug efficacy. Additionally, the thiophene scaffold is a hotspot in medicinal chemistry, often explored for its anti-inflammatory and antimicrobial properties.

The compound's CAS No. 2138811-85-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its synthesis typically involves multi-step reactions, including the introduction of the trifluoromethyl group via modern fluorination techniques, a topic of high interest in synthetic chemistry forums. The hydroxycarboximidamide functional group further enhances its reactivity, making it a candidate for further derivatization.

From an SEO perspective, keywords like "thiophene derivatives", "trifluoromethylated compounds", and "hydroxycarboximidamide synthesis" are highly relevant to this compound. These terms are often associated with queries about drug design and agrochemical development, areas where (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide could play a pivotal role. Its potential use in crop protection formulations is another trending topic, as the agrochemical industry seeks eco-friendly alternatives with improved efficacy.

In conclusion, (Z)-N'-hydroxy-5-(trifluoromethyl)thiophene-2-carboximidamide (CAS No. 2138811-85-3) represents a promising avenue for research in both pharmaceuticals and agrochemicals. Its structural features and reactivity profile make it a subject of ongoing investigation, particularly in the context of targeted therapy and sustainable agriculture. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in innovative chemical research.